Cas no 15791-78-3 (Disperse Blue 27)

Disperse Blue  27 structure
Disperse Blue 27 structure
Product Name:Disperse Blue 27
CAS No:15791-78-3
MF:C22H16N2O7
MW:420.371645927429
CID:50207
PubChem ID:5360487
Update Time:2025-04-18

Disperse Blue 27 Chemical and Physical Properties

Names and Identifiers

    • Disperse Blue 27
    • 1,8-Dihydroxy-4-(p-(2-hydroxyethyl)anilino)-5-nitroanthraquinone
    • 1,8-dihydroxy-4-[[4-(2-hydroxyethyl)phenyl]amino]-5-nitroanthraquinone
    • 1,8-Dihydroxy-4-nitro-5-(N-(p-phenethylalcohol)amino)anthraquinone
    • 1,8-dihydroxy-5-nitro-4-[4'-(2'-hydroxyethyl)anilino]anthraquinone
    • 4-(4-hydroxyethylanilino)-5-nitro-1,8-dihydroxyanthraquinone
    • Anthraquinone,1,8-dihydroxy-4-(p-(2-hydroxyethyl)anilino)-5-nitro
    • C.I.DISPERSEBLUE27
    • C.I. 60767
    • 1,8-Dihydroxy-4-(4'-beta-hydroxyethyl)anilino-6-nitroanthroquinone
    • 15791-78-3
    • CHEMBL3188093
    • Anthraquinone, 1,8-dihydroxy-4-(p-(2-hydroxyethyl)anilino)-5-nitro-
    • Anthraquinone, 1,8-dihydroxy-4-(p-2-hydroxyethylanilino)-5-nitro
    • C.I. DISPERSE BLUE 27
    • DTXCID505209
    • AKOS015914027
    • TERASIL BLUE GLF
    • 1,8-Dihydroxy-4-((4-(2-hydroxyethyl)phenyl)amino)-5-nitroanthraquinone
    • 1,8-dihydroxy-4-{[4-(2-hydroxyethyl)phenyl]amino}-5-nitroanthra-9,10-quinone
    • Eastman Fast Blue B-GLF
    • 1,8-dihydroxy-4-[4-(2-hydroxyethyl)anilino]-5-nitroanthra-9,10-quinone
    • NS00086980
    • 9,10-Anthracenedione, 1,8-dihydroxy-4-((4-(2-hydroxyethyl)phenyl)amino)-5-nitro-
    • Serisol Fast Blue BGLW
    • Tox21_301887
    • EINECS 239-891-8
    • SCHEMBL5360956
    • 1,8-Dihydroxy-4-[[4-(2-hydroxyethyl)phenyl]amino]-5-nitro-9,10-anthracenedione
    • 8-Nitroanthraquinone
    • CAS-15791-78-3
    • Z7HL2J5RNC
    • 1,8-dihydroxy-4-[4-(2-hydroxyethyl)anilino]-5-nitroanthracene-9,10-dione
    • DTXSID3025209
    • 9,10-Anthracenedione, 1,8-dihydroxy-4-[[4-(2-hydroxyethyl)phenyl]amino]-5-nitro-
    • NCGC00255296-01
    • Inchi: 1S/C22H16N2O7/c25-10-9-11-1-3-12(4-2-11)23-13-5-7-15(26)19-17(13)21(28)18-14(24(30)31)6-8-16(27)20(18)22(19)29/h1-8,23,25-27H,9-10H2
    • InChI Key: VOCYGZAHYQXJOF-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC=C(C=2C(C2C(=CC=C(C=21)NC1C=CC(=CC=1)CCO)O)=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 420.09600
  • Monoisotopic Mass: 420.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 703
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 153A^2
  • XLogP3: 4.2

Experimental Properties

  • Color/Form: Dark blue to black powder
  • Density: 1.4379 (rough estimate)
  • Boiling Point: 537.59°C (rough estimate)
  • Flash Point: 366.2 °C
  • Refractive Index: 1.6500 (estimate)
  • PSA: 152.68000
  • LogP: 3.65600

Disperse Blue 27 Security Information

  • Storage Condition:Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
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